Cas no 29880-25-9 (N~2~-(Phenylcarbonyl)asparagine)

N~2~-(Phenylcarbonyl)asparagine structure
29880-25-9 structure
N~2~-(Phenylcarbonyl)asparagine
29880-25-9
C11H12N2O4
236.22398
268882
229813

N~2~-(Phenylcarbonyl)asparagine Properties

Names and Identifiers

    • L-Asparagine,N2-benzoyl-
    • 2-BENZOYLAMINO-SUCCINAMIC ACID
    • 4-amino-2-benzamido-4-oxobutanoic acid
    • AC1L5I4Y
    • AC1Q4ZJR
    • benzoylasparagine
    • Enamine_005121
    • N~2~-(phenylcarbonyl)asparagine
    • n2-benzoylasparagine
    • N2-Benzoyl-L-asparagin
    • N2-benzoyl-L-asparagine
    • N-Benzoyl-asparagin
    • N-Benzoyl-l-asparagine
    • NSC23805
    • DTXSID00282006
    • VS-02648
    • 3-(C-HYDROXYCARBONIMIDOYL)-2-(PHENYLFORMAMIDO)PROPANOIC ACID
    • SMR000387095
    • 2-BENZOYLAMINO-SUCCINAMICACID
    • AKOS000264383
    • AB00698022-06
    • CHEMBL1990443
    • Oprea1_293306
    • AKOS016050183
    • NSC-23805
    • 201734-97-6
    • SCHEMBL5280601
    • IDI1_007708
    • MLS001048900
    • 3-carbamoyl-2-(phenylformamido)propanoic acid
    • EN300-04678
    • HMS1408I17
    • HMS2267D12
    • 29880-25-9
    • +Expand
    • CNRAIJZCOJXFAK-UHFFFAOYSA-N
    • InChI=1S/C11H12N2O4/c12-9(14)6-8(11(16)17)13-10(15)7-4-2-1-3-5-7/h1-5,8H,6H2,(H2,12,14)(H,13,15)(H,16,17)
    • C(NC(C(O)=O)CC(=O)N)(=O)C1C=CC=CC=1

Computed Properties

  • 235.07193
  • 3
  • 4
  • 5
  • 236.07970687g/mol
  • 17
  • 311
  • 0
  • 0
  • 1
  • 0
  • 0
  • 1
  • -0.3
  • 110Ų

Experimental Properties

  • 0.83620
  • 112.32

N~2~-(Phenylcarbonyl)asparagine Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P007KHU-50mg
2-Benzoylamino-succinamic acid
29880-25-9 90%
50mg
$565.00 2024-05-06
A2B Chem LLC
AD52354-50mg
2-Benzoylamino-succinamic acid
29880-25-9 90%
50mg
$679.00 2024-04-20
Enamine
EN300-87540-0.05g
(2S)-3-carbamoyl-2-(phenylformamido)propanoic acid
29880-25-9 95%
0.05g
$407.0 2024-05-21
TRC
B522135-10mg
N~2~-(Phenylcarbonyl)asparagine
29880-25-9
10mg
$ 50.00 2022-06-07
Recommended suppliers
Shanghai Guanchuang Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://en.gcbiotechnology.com/
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Changfu Chemical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
https://www.cfsilicones.com/
Nantong Chenrunchemical co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk